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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017 Get Quote

Abstract: This technical guide provides a comprehensive overview of the fundamental

properties of 2-Cyclohexylethanol (CAS No. 4442-79-9), a versatile organic compound with

applications in various industrial and research settings. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical and physical characteristics, spectroscopic data, experimental protocols for its

synthesis and analysis, and safety and handling guidelines. All quantitative data is presented in

structured tables for clarity and ease of comparison. Additionally, key experimental workflows

are visualized using Graphviz diagrams to facilitate understanding.

Chemical and Physical Properties
2-Cyclohexylethanol, with the molecular formula C8H16O, is a colorless liquid characterized

by a cyclohexyl group attached to an ethanol moiety.[1] It possesses a mild, sweet, and

somewhat floral odor, which has led to its use as a fragrance ingredient.[1][2] The compound is

slightly soluble in water but soluble in polar organic solvents.[1][3] Its stability under normal

temperatures and pressures makes it a reliable component in various formulations.[1]

Table 1: Physical and Chemical Properties of 2-Cyclohexylethanol
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Property Value Source(s)

Molecular Formula C8H16O [1][4]

Molecular Weight 128.21 g/mol [2][4][5]

CAS Number 4442-79-9 [1][2][4]

Appearance Colorless liquid [1][2][4]

Odor Mild, sweet, floral, waxy [1][2]

Melting Point -20 °C [2][3]

Boiling Point 206-207 °C at 745 mmHg

Density 0.919 g/mL at 25 °C

Refractive Index (n20/D) 1.465

Flash Point 86 °C (188 °F) - closed cup

Water Solubility Insoluble [2][6]

Vapor Pressure 0.2 hPa at 25 °C [2]

pKa 15.19 ± 0.10 (Predicted) [1][2]

LogP 2.301 (Estimated) [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-
Cyclohexylethanol. The following table summarizes key spectroscopic data available for this

compound.

Table 2: Spectroscopic Data for 2-Cyclohexylethanol
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Spectrum Type Key Features/Notes Source(s)

¹H NMR
Spectra available at 90 MHz

and 400 MHz in CDCl₃.
[1]

¹³C NMR Spectrum available in CDCl₃. [1]

Mass Spectrometry (MS)

Electron Ionization (EI) mass

spectra are available. The top

peak (m/z) is 81, and the

second highest is 67.

[4][7]

Infrared (IR) Spectroscopy
Spectrum of the liquid film is

available.
[1][4]

Raman Spectroscopy Data is available. [4]

Kovats Retention Index
Standard non-polar: 1098;

Standard polar: 1668.
[4]

Experimental Protocols
Several methods for the synthesis of 2-Cyclohexylethanol have been reported.

Method 1: Catalytic Hydrogenation of 2-Phenylethanol

A common and industrially viable method is the catalytic hydrogenation of 2-phenylethanol.[2]

[8] This process involves the reduction of the aromatic ring of 2-phenylethanol to a cyclohexane

ring.

Reactants: 2-Phenylethanol, Hydrogen gas.

Catalyst: Ruthenium-carrying alumina catalyst, which may be pre-treated with hydrogen gas

to enhance activity.[8] Another documented catalyst is [RuCl₂((E)-N-(2-

(diphenylphosphino)benzyl)-1-(6-((diphenylphosphino)methyl)pyridin-2-yl)methanimine)] with

sodium ethanolate as a co-catalyst.[9]

General Procedure:

The ester, ruthenium catalyst, and co-catalyst are loaded into an autoclave.[9]
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The sealed autoclave is purged with nitrogen and then with hydrogen.[9]

The autoclave is pressurized with hydrogen to the desired pressure (e.g., 37503.8 Torr).[9]

The reaction mixture is heated to the required temperature (e.g., 80 °C) and maintained

under hydrogen pressure.[9]

Reaction completion is monitored by Gas Chromatography (GC).[9]

After the reaction is complete, the autoclave is cooled, depressurized, and purged with

nitrogen.[9]

The crude product is purified by flash distillation to yield 2-Cyclohexylethanol.[9]

Method 2: Grignard Reaction

2-Cyclohexylethanol can also be synthesized by reacting a suitable Grignard reagent with

formaldehyde.[10] This method involves the formation of a new carbon-carbon bond.

Reactants: Cyclohexylmagnesium halide (Grignard reagent) and formaldehyde.

General Procedure: The Grignard reagent, prepared from a cyclohexyl halide and

magnesium, is reacted with formaldehyde. This is followed by an acidic workup to yield the

primary alcohol, 2-Cyclohexylethanol.
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Synthesis pathways for 2-Cyclohexylethanol.

Gas chromatography is a standard technique for analyzing the purity of 2-Cyclohexylethanol
and for monitoring reaction progress.[9][11]

Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) is typically

used.[11]

Column: A fused silica capillary column, such as a cross-linked methyl silicone column (e.g.,

60 m x 0.50 µm film thickness x 0.32 mm ID), is recommended for resolving impurities.[11]

Carrier Gas: Helium is a common carrier gas.[11]

Procedure:

The GC instrument is set up with the appropriate column and operating conditions (e.g.,

temperature program, injection volume).

A sample of 2-Cyclohexylethanol is injected into the GC.
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The components are separated based on their boiling points and interaction with the

stationary phase.

The FID detects the eluted components, and an integrator or data handling system

records the peak areas.

Purity is determined by comparing the peak area of 2-Cyclohexylethanol to the total area

of all peaks. For quantitative analysis, an internal standard method can be employed.[11]

2-Cyclohexylethanol Sample

Injection into GC

Separation in
Capillary Column

Detection by FID

Data Analysis
(Peak Integration)

Purity Assessment

Click to download full resolution via product page

General workflow for GC analysis of 2-Cyclohexylethanol.

Applications
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2-Cyclohexylethanol is utilized in several industrial applications:

Solvent: It serves as a solvent in various chemical reactions and formulations due to its

ability to dissolve a range of substances.[1]

Fragrance Ingredient: Its pleasant odor makes it a valuable component in perfumes, lotions,

and creams.[1]

Chemical Intermediate: It is used in the production of pharmaceuticals, pesticides, and other

organic compounds.[1] Its derivatives are being explored in drug synthesis due to the lipid-

soluble cyclohexyl ring, which may aid in penetrating biological membranes.[3]

Inks and Coatings: It can be used as a solvent or additive in the ink and coatings industry to

improve the properties of the final product.[3]

Safety and Handling
2-Cyclohexylethanol is classified as harmful if swallowed or in contact with skin.[1][4] It is also

an irritant.[12][13]

GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin).

[1][4]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[1][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of soap and water. Call a POISON

CENTER or doctor/physician if you feel unwell.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances in a

tightly closed container.[1][13]
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Incompatible Materials: Strong oxidizing agents, acid chlorides, and acid anhydrides.[13]

Decomposition: When heated to decomposition, it may emit acrid smoke and irritating fumes,

including carbon monoxide and carbon dioxide.[1][13]

It is imperative to consult the Safety Data Sheet (SDS) for complete and detailed safety

information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346017#2-cyclohexylethanol-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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